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Compound of Interest

Compound Name: Fiscalin C

Cat. No.: B3044249

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fiscalin C is a naturally occurring alkaloid initially isolated from the fungus Neosartorya
fischeri. Subsequent research has also identified it as a metabolite from the marine-derived
fungus Stenotrophomonas maltophilia.[1] As a member of the pyrazinoquinazoline alkaloid
family, Fiscalin C has garnered interest in the scientific community for its notable biological
activities. This document provides essential guidelines for the safe handling, storage, and use
of Fiscalin C powder in a laboratory setting.

Biological Activity

Fiscalin C has been identified as an inhibitor of substance P binding to the human neurokinin-1
(NK-1) receptor, with a reported Ki value of 68 puM.[1] The NK-1 receptor signaling pathway is
implicated in numerous physiological processes, including pain transmission, inflammation, and
mood regulation. Additionally, Fiscalin C has demonstrated cytotoxic effects against human
rhabdomyosarcoma (RD) and human colon cancer (HCT116) cell lines, suggesting potential
applications in oncology research.

Physicochemical Properties

A summary of the known physicochemical properties of Fiscalin C is provided in the table
below.
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Property Data

CAS Number 149008-36-6

Molecular Formula C28H28N40a4

Molecular Weight 484.55 g/mol

Appearance Off-white to pale yellow powder

Soluble in Dimethyl Sulfoxide (DMSO). Limited

solubility in polar solvents like water. Empirical

Solubility o _
testing is recommended for other organic
solvents.

) >98% (as typically supplied for research

Purity

purposes)

Hazard Communication

As a bioactive alkaloid powder, Fiscalin C should be handled with care. While a specific Safety
Data Sheet (SDS) for Fiscalin C is not readily available, general precautions for handling

potent cytotoxic and neuroactive compounds should be strictly followed.

Potential Hazards:

o Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.
e [rritation: May cause skin, eye, and respiratory tract irritation.

o Chronic Effects: The long-term toxicological properties have not been fully investigated.

Handling and Storage Guidelines

Proper handling and storage are crucial to maintain the integrity of Fiscalin C and ensure the
safety of laboratory personnel.

Handling and Personal Protective Equipment (PPE)
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To minimize exposure, all handling of Fiscalin C powder should be conducted in a designated
area, such as a chemical fume hood or a biological safety cabinet.

Recommended PPE:

e Gloves: Nitrile or latex gloves should be worn at all times.

o Eye Protection: Safety glasses with side shields or goggles are mandatory.
o Lab Coat: A buttoned lab coat should be worn to protect clothing.

o Respiratory Protection: For operations that may generate significant dust, a NIOSH-
approved respirator is recommended.

Handling Workflow:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b3044249?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Don PPE

'

Prepare Fume Hood

Handling
y

Weigh Powder

'

Prepare Stock Solution

Cleanup
y

Decontaminate Surfaces

'

Dispose of Waste

'

Doff PPE

Click to download full resolution via product page

Figure 1: Workflow for Safe Handling of Fiscalin C Powder.

Storage Conditions
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Proper storage is essential to prevent degradation of Fiscalin C.

Parameter Recommended Condition

Short-term (weeks): 4°CLong-term (months to

Temperature
years): -20°C or -80°C
Store in a tightly sealed container under an inert
Atmosphere atmosphere (e.g., argon or nitrogen) to prevent
oxidation.
Liaht Protect from light. Use amber vials or store in a
ig .
dark location.
Humidit Store in a dry environment. A desiccator can be
umidity o _
used to minimize moisture exposure.
Stability

The stability of Fiscalin C in solution is not extensively documented. As a general guideline for
alkaloids, solutions in organic solvents like DMSO are more stable than aqueous solutions. For
long-term storage, it is recommended to store stock solutions at -20°C or -80°C in small
aliquots to avoid repeated freeze-thaw cycles. The stability of Fiscalin C under specific
experimental conditions should be empirically determined.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

e Pre-weighing: Tare a sterile, amber microcentrifuge tube on an analytical balance.

e Weighing: Carefully add the desired amount of Fiscalin C powder to the tube inside a
chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
4.8455 mg of Fiscalin C.

e Solubilization: Add the appropriate volume of anhydrous DMSO to the tube. For the example
above, add 1 mL of DMSO.
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e Mixing: Vortex the solution until the Fiscalin C powder is completely dissolved. Gentle
warming (e.g., 37°C) may be applied to aid dissolution.

o Storage: Store the stock solution in small aliquots at -20°C or -80°C.

In Vitro Cell-Based Assay Protocol (General)

This protocol provides a general framework for treating cultured cells with Fiscalin C.

o Cell Seeding: Plate cells in a suitable multi-well plate at a density that will ensure they are in
the exponential growth phase at the time of treatment.

e Cell Culture: Incubate the cells under standard conditions (e.g., 37°C, 5% CO3) until they
reach the desired confluency.

o Preparation of Working Solutions: Dilute the Fiscalin C stock solution in cell culture medium
to the final desired concentrations. It is important to ensure the final DMSO concentration is
consistent across all treatment groups and is non-toxic to the cells (typically < 0.5%).

e Cell Treatment: Remove the old medium from the cells and replace it with the medium
containing the various concentrations of Fiscalin C. Include a vehicle control (medium with
the same concentration of DMSO but no Fiscalin C).

¢ |ncubation: Incubate the cells for the desired treatment duration.

e Assay: Perform the desired downstream analysis, such as a cell viability assay (e.g., MTT or
CellTiter-Glo®), western blotting, or RT-gPCR.

Hypothetical Signaling Pathway

The following diagram illustrates a hypothetical signaling pathway that could be modulated by
Fiscalin C, based on its known activity as a Neurokinin-1 (NK-1) receptor antagonist.
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Figure 2: Hypothetical Inhibition of the NK-1 Receptor Pathway by Fiscalin C.
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Disclaimer

This document is intended for informational purposes only and is not a substitute for a formal
Safety Data Sheet (SDS). All laboratory personnel should be trained in the safe handling of
chemical compounds and should consult with their institution's Environmental Health and
Safety (EHS) department for specific guidance. The user is solely responsible for determining
the suitability of Fiscalin C for their particular application and for taking all necessary

precautions to ensure safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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